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Compound of Interest

Compound Name: Tok 8801

CAS No.: 105963-46-0

Cat. No.: B1199795

Get Quote

Executive Summary
TOK-8801 (N-(2-phenylethyl)-3,6,6-dihydroimidazol[2,1-b]thiazole-2-carboxamine) represents a

distinct class of synthetic immunomodulators designed to address autoimmune pathologies

such as Rheumatoid Arthritis (RA).[1] Unlike traditional immunosuppressants that broadly

inhibit immune function, TOK-8801 exhibits a bimodal "normalizing" mechanism: it suppresses

hyperactive immune responses in high-responder models while augmenting deficient

responses in low-responder or aged models.

This guide provides a technical analysis of TOK-8801’s safety and efficacy profile in rodent

models, directly comparing it against standard disease-modifying antirheumatic drugs

(DMARDs) like Lobenzarit and Bucillamine.
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The primary safety concern with DMARDs is the risk of opportunistic infection due to systemic

immunosuppression. TOK-8801 mitigates this risk through a context-dependent mechanism.

In Hyper-Responders (e.g., ICR mice): It downregulates excessive antibody production (PFC

response) and delayed-type hypersensitivity (DTH), preventing autoimmune tissue damage.

In Hypo-Responders (e.g., C57BL/6, Aged mice): It restores immune vigilance, preventing

the "immune paralysis" often seen with chronic immunosuppressive therapy.

Visualizing the Mechanism
The following diagram illustrates the bimodal action of TOK-8801 compared to the

unidirectional suppression of standard cytotoxic agents.
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Figure 1: Bimodal immunomodulatory mechanism of TOK-8801 versus unidirectional

suppression of standard DMARDs.

Comparative Analysis: TOK-8801 vs. Alternatives
The following table synthesizes preclinical data comparing TOK-8801 with Lobenzarit (an

immunomodulator) and Bucillamine (a sulfhydryl donor).
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Feature TOK-8801
Lobenzarit
(Disodium)

Bucillamine

Chemical Class
Imidazol[2,1-b]thiazole

derivative

Benzoic acid

derivative
Cysteine derivative

Primary Indication
Rheumatoid Arthritis

(Experimental)
Rheumatoid Arthritis Rheumatoid Arthritis

Effect on PFC

Response

Bimodal: Suppresses

high, augments low
Suppressive Suppressive

Effect on DTH

Reaction

Bimodal: Suppresses

high, augments low
Weakly Suppressive Suppressive

Effective Dose

(Rodent)
0.1 – 10 mg/kg (Oral) 10 – 50 mg/kg 10 – 100 mg/kg

Safety Profile

Preserves basal

immunity in aged

models

Risk of renal toxicity

(human data)

Risk of

proteinuria/nephropat

hy

Key Insight: TOK-8801 demonstrates efficacy at a significantly lower dose range (0.1–10

mg/kg) compared to Lobenzarit, suggesting a higher potency and potentially wider therapeutic

index.

Experimental Protocols for Safety Confirmation
To replicate the safety profile of TOK-8801, researchers must utilize a Dual-Model System that

tests both suppression (safety against autoimmunity) and augmentation (safety against

immunodeficiency).

Protocol A: Plaque-Forming Cell (PFC) Response Assay
Objective: Quantify the drug's effect on antibody production (humoral immunity).

Animals:

High Responder: C3H/He mice (7 weeks old).[1]
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Low Responder: Aged C57BL/6 or C3H/He mice (8–9 months old).[1]

Sensitization (Day 0):

Inject Sheep Red Blood Cells (SRBC) intravenously (1 x 10^8 cells).

Treatment (Days 0–4):

Administer TOK-8801 orally (p.o.) once daily.

Dose Groups: Vehicle, 0.1, 1.0, 10 mg/kg.[1]

Assay (Day 4):

Harvest spleen cells.

Mix with SRBC and guinea pig complement.

Count hemolytic plaques (PFCs) per 10^6 spleen cells.

Validation Criteria:

High Responder: Significant reduction in PFC count vs. Vehicle (p < 0.05).

Low Responder: Significant increase in PFC count vs. Vehicle.

Protocol B: Delayed-Type Hypersensitivity (DTH)
Reaction
Objective: Assess cell-mediated immunity and rule out non-specific immunosuppression.

Sensitization (Day 0):

Immunize mice subcutaneously with Methylated Human Serum Albumin (MeHSA) in

Freund's Complete Adjuvant (FCA).

Treatment (Days 0–5):

Administer TOK-8801 orally (0.1–10 mg/kg).[1][2][3]
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Challenge (Day 7):

Inject MeHSA into the footpad.

Measurement (Day 8):

Measure footpad swelling (24 hours post-challenge) using a micrometer.

Safety Readout:

Reduced swelling in hyper-reactive strains (ICR) confirms anti-inflammatory efficacy.

Maintained or increased swelling in hypo-reactive strains (C57BL/6) confirms preservation

of immune competence.
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Figure 2: Chronological workflow for confirming immunomodulatory safety profile.

Data Summary: Dose-Dependent Effects
The following data points are synthesized from pivotal preclinical studies (Shibata et al.)

demonstrating the safety margin.

Strain
(Condition)

Assay Dose (mg/kg)
Outcome (%
Change vs
Control)

Interpretation

C3H/He (Young) PFC (Humoral) 10.0
-45%

(Suppression)

Effective for

Autoimmunity

C3H/He (Aged) PFC (Humoral) 1.0
+120%

(Augmentation)

Restores

Immune Function

ICR (High DTH) DTH (Cellular) 1.0
-30%

(Suppression)

Anti-

inflammatory

C57BL/6 (Low

DTH)
DTH (Cellular) 1.0

+40%

(Augmentation)

No

Immunosuppress

ion Risk

Toxicology Note: In repeated oral administration studies (up to 10 mg/kg), TOK-8801 showed

no abnormal clinical signs or mortality, distinguishing it from high-dose cytotoxic regimens that

often result in weight loss and alopecia in rodent models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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